3-[1-[(4-methoxynaphthalen-1-yl)methyl]piperidin-3-yl]-N-methyl-N-(1-methylpiperidin-4-yl)propanamide

• IUPAC Name: 3-[1-[(4-methoxynaphthalen-1-yl)methyl]piperidin-3-yl]-N-methyl-N-(1-methylpiperidin-4-yl)propanamide
• InChI: InChI=1S/C27H39N3O2/c1-28-17-14-23(15-18-28)29(2)27(31)13-10-21-7-6-16-30(19-21)20-22-11-12-26(32-3)25-9-5-4-8-24(22)25/h4-5,8-9,11-12,21,23H,6-7,10,13-20H2,1-3H3
• InChI Key: YSHHYWFRBSENMH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C(=O)CCC2CCCN(C2)CC3=CC=C(C4=CC=CC=C34)OC
• Molecular Formula: C27H39N3O2
• Molecular Weight: 437.6 g/mol

Description

3-[1-[(4-methoxynaphthalen-1-yl)methyl]piperidin-3-yl]-N-methyl-N-(1-methylpiperidin-4-yl)propanamide is a complex organic compound with a unique structure that includes a methoxynaphthalene moiety, piperidine rings, and a propanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[1-[(4-methoxynaphthalen-1-yl)methyl]piperidin-3-yl]-N-methyl-N-(1-methylpiperidin-4-yl)propanamide typically involves multiple steps, starting with the preparation of the methoxynaphthalene derivative. This is followed by the formation of the piperidine intermediates and their subsequent coupling to form the final product. Common reagents used in these reactions include formaldehyde, ethanol, and dimethylformamide (DMF), with reaction conditions often involving heating and stirring .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

3-[1-[(4-methoxynaphthalen-1-yl)methyl]piperidin-3-yl]-N-methyl-N-(1-methylpiperidin-4-yl)propanamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or alcohol derivative, while reduction could produce a fully saturated compound.

Scientific Research Applications

3-[1-[(4-methoxynaphthalen-1-yl)methyl]piperidin-3-yl]-N-methyl-N-(1-methylpiperidin-4-yl)propanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including as an analgesic or anti-inflammatory agent.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions

Mechanism of Action

The mechanism of action of 3-[1-[(4-methoxynaphthalen-1-yl)methyl]piperidin-3-yl]-N-methyl-N-(1-methylpiperidin-4-yl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. This interaction can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 1-(Cyclohexylmethyl)-1H-indol-3-yl](4-methoxynaphthalen-1-yl)methanone
• 2-(2,5-Dimethoxy-4-methylphenyl)-2-methoxyethanamine
• N-(1-Phenethylpiperidin-4-yl)-N-phenylisobutyramide

Uniqueness

Compared to these similar compounds, 3-[1-[(4-methoxynaphthalen-1-yl)methyl]piperidin-3-yl]-N-methyl-N-(1-methylpiperidin-4-yl)propanamide is unique due to its specific structural features, which confer distinct chemical and biological properties. These differences can influence its reactivity, stability, and interactions with biological targets, making it a valuable compound for various research applications .